tert-Butyl 3-(hydroxymethyl)-8-methyl-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate

• IUPAC Name: tert-butyl 3-(hydroxymethyl)-8-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C13H21N3O3/c1-9-11-14-7-10(8-17)16(11)6-5-15(9)12(18)19-13(2,3)4/h7,9,17H,5-6,8H2,1-4H3
• InChI Key: NQCDRTVKZMSHQL-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=NC=C(N2CCN1C(=O)OC(C)(C)C)CO
• Molecular Formula: C13H21N3O3
• Molecular Weight: 267.32 g/mol
• CAS No.: 1445951-38-1

Description

“tert-Butyl 3-(hydroxymethyl)-8-methyl-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate” is a chemical compound. It is a derivative of the triazolo[4,3-a]pyrazine class of compounds. These compounds are known for their antibacterial activity and are used in the development of new antimicrobial agents.

Synthesis Analysis

The synthesis of these compounds involves various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis. The structure–activity relationship of the triazolo[4,3-a]pyrazine derivatives was preliminarily analyzed.

Scientific Research Applications

• Convertible Reagents in Synthesis : Tert-butyl isocyanide, a compound related to tert-butyl 3-(hydroxymethyl)-8-methyl-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate, has been used as a convertible reagent in the Ugi reaction for the preparation of dihydropyrazolo[1,5-a]pyrazine-4,7-diones, demonstrating its utility in synthesizing complex heterocyclic compounds (Nikulnikov et al., 2009).

• Mechanistic Studies in Organic Synthesis : Investigations into the mechanism of generating imidazo[1,2-a]pyrazin-3-ones have provided insights into the structural dynamics of related compounds. These studies help understand the behavior of this compound under different conditions (Teranishi et al., 1997).

• Reactivity in Chemical Synthesis : The reactivity of similar pyrazolo[5,1-c][1,2,4]triazine derivatives has been studied, which is crucial for understanding how this compound might react under different chemical conditions (Mironovich & Shcherbinin, 2014).

• Applications in Heterocyclic Compound Synthesis : Research on the synthesis of imidazoazines by flash vacuum thermolysis of tert-butylimines shows the potential for creating structurally diverse and complex molecules, which could include derivatives of this compound (Justyna et al., 2017).

• Synthesis of Biologically Active Compounds : The synthesis of substituted pyrazinecarboxamides and their biological evaluation indicates the role of tert-butyl derivatives in creating compounds with potential therapeutic applications (Doležal et al., 2006).

• Protecting Groups in Organic Chemistry : Tert-butyl groups have been utilized as protecting groups in the preparation of pyrazole derivatives, highlighting their importance in the synthesis of complex organic molecules (Pollock & Cole, 2014).

Future Directions

The future directions for these compounds involve the development of new antimicrobial agents with excellent antibacterial activity. The triazolo[4,3-a]pyrazine scaffold is used as an essential building block in organic synthesis, which works as a key template for the development of various therapeutic agents.